Cas no 1396559-85-5 (N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide)

• Product Name: N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide
• CAS No: 1396559-85-5
• MF: C₁₉H₃₀N₂O
• MW: 302.454305171967
• CID: 6005874
• PubChem ID: 71792449
• Update Time: 2025-07-17

N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide
• N-[4-(diethylamino)but-2-ynyl]adamantane-1-carboxamide
• VU0539848-1
• F6244-0474
• N-[4-(diethylamino)but-2-yn-1-yl]adamantane-1-carboxamide
• 1396559-85-5
• AKOS024542551
• (3r,5r,7r)-N-(4-(diethylamino)but-2-yn-1-yl)adamantane-1-carboxamide

• Inchi： 1S/C19H30N2O/c1-3-21(4-2)8-6-5-7-20-18(22)19-12-15-9-16(13-19)11-17(10-15)14-19/h15-17H,3-4,7-14H2,1-2H3,(H,20,22)
• InChI Key： CJSJODOXVXUUGH-UHFFFAOYSA-N
• SMILES： C12(C(NCC#CCN(CC)CC)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 302.235813585g/mol
• Monoisotopic Mass: 302.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Additional information on N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide

Comprehensive Overview of N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide (CAS No. 1396559-85-5): Properties, Applications, and Research Insights

The compound N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide (CAS No. 1396559-85-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its distinctive adamantane backbone coupled with a diethylamino functional group makes it a promising candidate for various applications, ranging from drug development to advanced material synthesis. This article delves into the chemical properties, potential uses, and recent advancements related to this compound, while addressing common queries and trending topics in the field.

Chemically, N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide belongs to the class of adamantane derivatives, which are renowned for their rigid, cage-like structure. This structural feature enhances thermal stability and bioavailability, making it a preferred scaffold in medicinal chemistry. The presence of the diethylamino group further augments its solubility and interaction with biological targets, a property highly sought after in the design of central nervous system (CNS) therapeutics. Researchers have explored its potential in modulating neurotransmitter systems, particularly in studies related to neurodegenerative diseases.

In recent years, the scientific community has shown growing interest in adamantane-based compounds due to their versatility. For instance, the but-2-yn-1-yl linker in N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide introduces a degree of flexibility, enabling tailored modifications for specific applications. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where molecular customization is critical. Additionally, the compound’s potential role in enzyme inhibition and receptor binding has been a focal point in academic and industrial research.

From a synthetic perspective, the preparation of N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide involves multi-step organic reactions, often employing Sonogashira coupling or amide bond formation techniques. These methods are well-documented in peer-reviewed literature, reflecting the compound’s relevance in modern synthetic chemistry. Its CAS No. 1396559-85-5 serves as a unique identifier, facilitating accurate referencing in patents and regulatory submissions. Notably, the compound’s stability under various pH conditions has been investigated, with implications for formulation science and drug delivery systems.

The applications of N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide extend beyond pharmaceuticals. In materials science, its rigid structure has been explored for designing high-performance polymers and nanostructured materials. The integration of adamantane moieties into polymeric networks enhances mechanical strength and thermal resistance, addressing demands in aerospace and electronics industries. Furthermore, its fluorescence properties have sparked interest in bioimaging and sensor development, aligning with the rise of theranostic platforms.

As the scientific landscape evolves, so do the questions surrounding this compound. Frequently searched topics include its mechanism of action, toxicity profile, and scalable synthesis. Addressing these, recent studies have highlighted its low cytotoxicity in preclinical models, a promising indicator for therapeutic use. Moreover, advancements in green chemistry have enabled more sustainable production routes, reducing environmental impact—a key consideration for modern researchers.

In conclusion, N-4-(diethylamino)but-2-yn-1-yladamantane-1-carboxamide (CAS No. 1396559-85-5) represents a multifaceted compound with broad applicability. Its unique chemical attributes, coupled with ongoing research into its biological and material properties, position it as a valuable entity in scientific innovation. Whether in drug discovery, advanced materials, or diagnostic tools, this molecule continues to inspire cutting-edge developments, answering the call for novel solutions in a rapidly advancing world.